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Compound of Interest

Compound Name: 1,4-Dioxaspiro[4.5]decane

Cat. No.: B092805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1,4-
Dioxaspiro[4.5]decane (CAS No. 177-10-6) in a laboratory setting. Adherence to these

procedures is critical for ensuring personnel safety and maintaining a secure research

environment. The toxicological properties of this chemical have not been fully investigated,

warranting a cautious approach.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
1,4-Dioxaspiro[4.5]decane is a combustible liquid that may cause eye, skin, and respiratory

tract irritation.[1] Appropriate PPE is mandatory to prevent exposure.
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Protection Type Recommended Equipment Specification

Eye Protection
Safety glasses with side-

shields or safety goggles

Conforming to EN166 (EU) or

NIOSH (US) standards.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended for protection

against organic solvents.[2][3]

Always inspect gloves for

degradation or punctures

before use.

Skin and Body Protection Laboratory coat
Long-sleeved to minimize skin

exposure.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when handling in

poorly ventilated areas or

when exposure limits may be

exceeded.[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are crucial to minimize risks associated with 1,4-
Dioxaspiro[4.5]decane.

Handling Protocol:

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[1]

Avoid Contact: Take all necessary precautions to avoid direct contact with eyes, skin, and

clothing.[1]

Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or

smoke in the work area.

Ignition Sources: Keep away from heat, sparks, and open flames as it is a combustible liquid.

[1]
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Storage Protocol:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Ensure the storage area is equipped with an eyewash station and a safety shower.[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation Procedural Steps

Skin Contact

1. Immediately remove contaminated clothing.

2. Flush the affected area with copious amounts

of water for at least 15 minutes. 3. Seek medical

attention if irritation persists.

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, lifting the upper and

lower eyelids occasionally. 2. Remove contact

lenses if present and easy to do. 3. Seek

immediate medical attention.

Inhalation

1. Move the individual to fresh air. 2. If breathing

is difficult, provide oxygen. 3. Seek medical

attention if symptoms persist.

Ingestion
1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.

Spill

1. Evacuate non-essential personnel from the

area. 2. Eliminate all ignition sources.[4] 3. Wear

appropriate PPE, including respiratory

protection if necessary. 4. Absorb the spill with

an inert, non-combustible material (e.g., sand,

vermiculite).[1] 5. Collect the absorbed material

into a suitable, labeled container for disposal.[4]

6. Clean the spill area with soap and water.[4]
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Disposal Plan
All waste containing 1,4-Dioxaspiro[4.5]decane must be treated as hazardous waste and

disposed of in accordance with federal, state, and local regulations.[1]

Waste Management Protocol:

Container: Collect waste in a clearly labeled, leak-proof container. As a non-halogenated

organic solvent, it should be stored separately from halogenated solvent waste.[5][6][7]

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical

name "1,4-Dioxaspiro[4.5]decane".[5]

Storage: Store waste containers in a designated, well-ventilated area, away from

incompatible materials.

Disposal: Arrange for pick-up and disposal by a certified hazardous waste management

company. Do not dispose of down the drain.[6]

Workflow for Safe Handling of 1,4-
Dioxaspiro[4.5]decane
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Workflow for Safe Handling of 1,4-Dioxaspiro[4.5]decane
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Caption: This diagram outlines the procedural flow for safely handling 1,4-
Dioxaspiro[4.5]decane, from preparation to post-handling and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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